molecular formula C9H3F5O B2395187 2,4-Difluoro-3-(trifluoromethoxy)phenylacetylene CAS No. 2237235-34-4

2,4-Difluoro-3-(trifluoromethoxy)phenylacetylene

Cat. No. B2395187
CAS RN: 2237235-34-4
M. Wt: 222.114
InChI Key: DAIZTTAVVQJUQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-Difluoro-3-(trifluoromethoxy)phenylacetylene is a chemical compound with the linear formula C9H3F5O . It is also known by the synonym 1-Ethynyl-2,4-difluoro-3-(trifluoromethoxy)benzene .


Molecular Structure Analysis

The molecular structure of 2,4-Difluoro-3-(trifluoromethoxy)phenylacetylene consists of a phenyl ring substituted with two fluorine atoms and a trifluoromethoxy group. The phenyl ring is also linked to an acetylene group .

Scientific Research Applications

Environmental and Toxicological Studies

  • Herbicide Toxicity and Environmental Impact : The analysis of global trends in studies about the toxicity of herbicides, including 2,4-D (a compound related to the one ), has shown rapid advancements in understanding their toxicology and mutagenicity. Research efforts are focused on the occupational risk, neurotoxicity, resistance to herbicides, and impacts on non-target species, suggesting a need for ongoing research in molecular biology and environmental degradation studies (Zuanazzi, Ghisi, & Oliveira, 2020).

Materials Science and Photocatalysis

  • Organic Light-Emitting Diodes (OLEDs) : The review of BODIPY-based organic semiconductors for OLED applications highlights the significant potential of conjugated systems, including those derived from triple-bond building blocks, in developing 'metal-free' infrared emitters for optoelectronics. This underscores the importance of structural design in enhancing material properties for specific applications (Squeo & Pasini, 2020).

Future Directions

The future directions for the use and study of 2,4-Difluoro-3-(trifluoromethoxy)phenylacetylene are not specified in the available data. The compound could potentially be used in various chemical reactions due to the presence of the acetylene group .

properties

IUPAC Name

1-ethynyl-2,4-difluoro-3-(trifluoromethoxy)benzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H3F5O/c1-2-5-3-4-6(10)8(7(5)11)15-9(12,13)14/h1,3-4H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DAIZTTAVVQJUQC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CC1=C(C(=C(C=C1)F)OC(F)(F)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H3F5O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

222.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4-Difluoro-3-(trifluoromethoxy)phenylacetylene

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.